Cas no 42792-95-0 (Isoquinolinium, 2-methyl-5-nitro-, iodide (1:1))

• Product Name: Isoquinolinium, 2-methyl-5-nitro-, iodide (1:1)
• CAS No: 42792-95-0
• MF: C₁₀H₉IN₂O₂
• MW: 316.095134496689
• CID: 334774
• PubChem ID: 12513769
• Update Time: 2025-04-19

Isoquinolinium, 2-methyl-5-nitro-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitroisoquinolin-2-ium,iodide
• Isoquinolinium, 2-methyl-5-nitro-, iodide (1:1)
• 2-Methyl-5-nitro-isochinolinium, Jodid
• 2-Methyl-5-nitroisochinoliniumiodid
• 2-methyl-5-nitroisoquinolinium iodide
• 2-methyl-5-nitro-isoquinolinium, iodide
• 2-methyl-5-nitroisoquinolinum iodide
• 5-nitroquinoline methiodide
• CTK1D8780
• NSC338046
• 2-Methyl-5-nitroisoquinolin-2-ium iodide
• DTXSID80500972
• NSC-338046
• 42792-95-0

• Inchi： 1S/C10H9N2O2.HI/c1-11-6-5-9-8(7-11)3-2-4-10(9)12(13)14;/h2-7H,1H3;1H/q+1;/p-1
• InChI Key： LXBLMRXHTPIXMF-UHFFFAOYSA-M
• SMILES： [I-].[O-][N+](C1=CC=CC2C=[N+](C)C=CC=21)=O

Computed Properties

• Exact Mass: 306.9
• Monoisotopic Mass: 315.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 47.02
• LogP: -0.90030